Cas no 2229164-58-1 (2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol)

2-1-(Aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol is a specialized chemical compound featuring a cyclobutyl core with difluoromethyl and aminomethyl substituents, along with a chlorophenol moiety. Its unique structure imparts distinct physicochemical properties, including enhanced stability and reactivity, making it valuable for pharmaceutical and agrochemical applications. The presence of both fluorine and chlorine atoms contributes to its potential as an intermediate in the synthesis of bioactive molecules, particularly those requiring selective functionalization. The aminomethyl group offers a versatile handle for further derivatization, while the difluorocyclobutyl ring may influence conformational rigidity and metabolic resistance. This compound is suited for research and development in medicinal chemistry and material science.
2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol structure
2229164-58-1 structure
Product Name:2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol
CAS No:2229164-58-1
MF:C11H12ClF2NO
MW:247.668889045715
CID:5891680
PubChem ID:165885089
Update Time:2025-05-23

2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol
    • EN300-1972956
    • 2229164-58-1
    • 2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
    • Inchi: 1S/C11H12ClF2NO/c12-8-3-1-2-7(9(8)16)10(6-15)4-11(13,14)5-10/h1-3,16H,4-6,15H2
    • InChI Key: JORAWFDBAKVJCC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1O)C1(CN)CC(C1)(F)F

Computed Properties

  • Exact Mass: 247.0575480g/mol
  • Monoisotopic Mass: 247.0575480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.2Ų

2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1972956-0.05g
2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
2229164-58-1
0.05g
$1080.0 2023-09-16
Enamine
EN300-1972956-0.1g
2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
2229164-58-1
0.1g
$1131.0 2023-09-16
Enamine
EN300-1972956-0.25g
2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
2229164-58-1
0.25g
$1183.0 2023-09-16
Enamine
EN300-1972956-0.5g
2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
2229164-58-1
0.5g
$1234.0 2023-09-16
Enamine
EN300-1972956-1.0g
2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
2229164-58-1
1g
$1286.0 2023-05-26
Enamine
EN300-1972956-2.5g
2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
2229164-58-1
2.5g
$2520.0 2023-09-16
Enamine
EN300-1972956-5.0g
2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
2229164-58-1
5g
$3728.0 2023-05-26
Enamine
EN300-1972956-10.0g
2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
2229164-58-1
10g
$5528.0 2023-05-26
Enamine
EN300-1972956-1g
2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
2229164-58-1
1g
$1286.0 2023-09-16
Enamine
EN300-1972956-5g
2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-6-chlorophenol
2229164-58-1
5g
$3728.0 2023-09-16

2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol Related Literature

Additional information on 2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol

Comprehensive Analysis of 2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol (CAS No. 2229164-58-1): Properties, Applications, and Industry Trends

The compound 2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol (CAS No. 2229164-58-1) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a difluorocyclobutyl moiety with a chlorophenol backbone, offering distinct physicochemical properties that make it valuable for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capacity and lipophilicity, which are critical for bioavailability optimization in modern therapeutics.

Recent studies highlight the growing demand for fluorinated cyclobutane derivatives in medicinal chemistry, as evidenced by increased patent filings and PubMed citations. The aminomethyl group in this compound enables versatile derivatization pathways, aligning with industry trends toward targeted drug delivery systems and precision medicine. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%) and stability under standard storage conditions, addressing common quality concerns in fine chemical procurement.

From an environmental perspective, the 3,3-difluorocyclobutyl structure demonstrates improved metabolic stability compared to non-fluorinated analogs, reducing potential ecological impacts—a key consideration in green chemistry initiatives. Computational modeling reveals favorable ADMET properties, with particular relevance to CNS-targeting compounds, making it a candidate for neurological disorder research. These characteristics position the compound as a valuable building block for next-generation therapeutics addressing conditions like chronic pain or neurodegenerative diseases.

The synthesis of CAS 2229164-58-1 typically involves multi-step organic reactions with careful control of stereochemistry, as the spatial arrangement of its difluorinated ring significantly influences biological activity. Process chemists emphasize scalable production methods using flow chemistry techniques to enhance yield and reproducibility. Such advancements respond to market demands for cost-effective intermediates in pharmaceutical manufacturing, particularly for small-molecule inhibitors and GPCR modulators.

Emerging applications extend beyond life sciences, with material scientists exploring its potential in liquid crystal formulations and polymeric additives. The compound's balanced hydrophobic-hydrophilic ratio and thermal stability (decomposition point >200°C) make it suitable for specialty materials requiring precise molecular architectures. This dual utility in pharma and materials science reflects the current convergence trend across chemical disciplines.

Quality control protocols for 2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol emphasize rigorous impurity profiling, especially for genotoxic species detection, meeting stringent ICH guidelines. Analytical data sheets typically include detailed chromatographic fingerprints and spectroscopic validation, ensuring compliance with regulatory standards for pharmaceutical intermediates. These practices address growing industry emphasis on supply chain transparency and quality-by-design principles.

Market intelligence suggests rising procurement of this compound by contract research organizations and academic laboratories, particularly for fragment-based drug discovery platforms. Its molecular weight (247.68 g/mol) and rotatable bond count (3) fall within optimal ranges for lead compound development, explaining its popularity in high-throughput screening libraries. The chlorophenol component additionally enables selective bioconjugation strategies, valuable for prodrug design and diagnostic agent development.

Future research directions may explore its cocrystal formation potential with coformers like carboxylic acids to modify dissolution rates—an important consideration for formulation scientists addressing poor water solubility challenges. The compound's logP value (predicted 2.1±0.5) suggests favorable membrane permeability, while its polar surface area (49 Ų) indicates possible blood-brain barrier penetration, subjects of active investigation in neuropharmacology circles.

In conclusion, 2-1-(aminomethyl)-3,3-difluorocyclobutyl-6-chlorophenol represents a versatile chemical entity bridging multiple research domains. Its structural complexity and functional group diversity align with contemporary needs for molecular innovation across therapeutic development and advanced materials. As synthetic methodologies advance and biological evaluations progress, this compound will likely see expanded utility in cutting-edge applications at the chemistry-biology interface.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd